Cas no 1601757-31-6 (4-(4-bromo-2-chlorophenyl)butan-2-ol)

• Product Name: 4-(4-bromo-2-chlorophenyl)butan-2-ol
• CAS No: 1601757-31-6
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 6329653
• PubChem ID: 116078069
• Update Time: 2025-05-20

4-(4-bromo-2-chlorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-chlorophenyl)butan-2-ol
• 1601757-31-6
• EN300-1910619

• Inchi： 1S/C10H12BrClO/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h4-7,13H,2-3H2,1H3
• InChI Key： VATOGXAQZMHWEH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CCC(C)O

Computed Properties

• Exact Mass: 261.97601g/mol
• Monoisotopic Mass: 261.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(4-bromo-2-chlorophenyl)butan-2-ol

Professional Introduction to 4-(4-bromo-2-chlorophenyl)butan-2-ol (CAS No. 1601757-31-6)

4-(4-bromo-2-chlorophenyl)butan-2-ol, identified by its Chemical Abstracts Service Number (CAS No.) 1601757-31-6, is a significant compound in the realm of pharmaceutical chemistry and molecular biology. This compound belongs to a class of aromatic alcohols that exhibit diverse biological activities, making it a subject of considerable interest in both academic research and industrial applications.

The molecular structure of 4-(4-bromo-2-chlorophenyl)butan-2-ol consists of a butan-2-ol moiety linked to a phenyl ring substituted with bromine and chlorine atoms at the 4th and 2nd positions, respectively. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound, which have been extensively studied in recent years.

In the context of contemporary research, 4-(4-bromo-2-chlorophenyl)butan-2-ol has garnered attention for its potential role in the development of novel therapeutic agents. The presence of both bromine and chlorine atoms on the aromatic ring enhances its reactivity, allowing for further functionalization and modification. These modifications are crucial for designing molecules with improved pharmacokinetic profiles and target specificity.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are pivotal in treating various forms of cancer and inflammatory diseases. The aromatic ring system serves as a scaffold for binding to specific amino acid residues on target proteins, thereby modulating their activity. For instance, derivatives of 4-(4-bromo-2-chlorophenyl)butan-2-ol have been shown to inhibit tyrosine kinases, which play a key role in cell signaling pathways associated with tumor growth and progression.

The butan-2-ol moiety in the compound's structure contributes to its solubility and bioavailability, making it an attractive candidate for further development into drug candidates. Additionally, the bromine and chlorine substituents provide handles for chemical modifications, enabling researchers to fine-tune the compound's properties for optimal biological activity.

One of the most compelling aspects of 4-(4-bromo-2-chlorophenyl)butan-2-ol is its versatility in medicinal chemistry. It can be used as a building block for constructing more complex molecules with enhanced therapeutic potential. For example, researchers have explored its use in generating small-molecule inhibitors targeting enzymes involved in metabolic disorders. These inhibitors could offer new treatments for conditions such as diabetes and obesity.

The compound's ability to interact with biological targets has also been investigated in the context of neurodegenerative diseases. Preliminary studies suggest that derivatives of 4-(4-bromo-2-chlorophenyl)butan-2-ol may have neuroprotective effects by modulating neurotransmitter receptors and reducing oxidative stress. This opens up avenues for developing novel therapeutics for Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions.

In conclusion, 4-(4-bromo-2-chlorophenyl)butan-2-ol (CAS No. 1601757-31-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for designing molecules with tailored biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.